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Compound of Interest

Compound Name:
2,3,3',4',5,5',6-

Heptachlorobiphenyl

CAS No.: 69782-91-8

Cat. No.: B1596461

Get Quote

Executive Summary: The "Ghost" Congener
Challenge
PCB 193 (2,3,3',4',5,5',6-Heptachlorobiphenyl) represents a specific analytical challenge in

environmental and toxicological monitoring. Unlike major congeners (e.g., PCB 153, 138, 180),

PCB 193 is often present at lower concentrations but is notorious for co-eluting with PCB 180—

one of the most abundant congeners in biological tissues—on standard 5% phenyl-methyl

silicone columns (e.g., DB-5ms).

For researchers and drug development professionals, accurate quantification of PCB 193 is not

just about having a standard; it is about validating separation. Using a generic PCB mix often

leads to false positives or overestimation of PCB 180. This guide compares the primary

Certified Reference Materials (CRMs) available for PCB 193 and outlines the specific

experimental protocols required to resolve and quantify it accurately.

Part 1: The Chemical Reality & Analytical Trap
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Before selecting a CRM, you must understand the behavior of PCB 193 in your analytical

system.

Structure: 2,3,3',4',5,5',6-Heptachlorobiphenyl[1]

Chlorination Level: Hepta-CB

Critical Co-elution: On DB-5ms / HP-5ms phases, PCB 193 elutes within the peak width of

PCB 180.

Resolution Strategy: Accurate analysis requires a secondary column confirmation (e.g., SPB-

Octyl or DB-XLB) or high-resolution mass spectrometry (HRMS) with deconvolution, though

chromatographic separation is preferred.

Technical Insight: If your Certificate of Analysis (CoA) for a matrix CRM lists PCB 180 but not

PCB 193, assume the PCB 180 value includes the PCB 193 contribution unless explicitly stated

otherwise.

Part 2: Comparative Guide to PCB 193 CRMs
Category A: Calibration Standards (Solvent-Based)
For method calibration (EPA 1668C) and retention time verification.
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Feature
Wellington

Laboratories

Cambridge Isotope

Labs (CIL)
AccuStandard

Product Focus
Isotope Dilution

(IDMS) Specialist
IDMS Specialist

Native Synthesis

Specialist

Native Standard
PCB-193 (1.2 mL @

50 µg/mL)

PCB-193 (1.2 mL @

35 µg/mL)

C-193S (1 mL @ 100

µg/mL)

Mass-Labeled (13C)
MBP-193 (13C12-

labeled)

EC-4986 (Consult for

specific batch)

Limited labeled

inventory

Purity
>98% (Native &

Isotopic)

>98% (Native &

Isotopic)
>99% (Native)

Solvent Matrix Nonane / Isooctane Nonane Isooctane

Best Application

EPA 1668C

Compliance. The

MBP-193 is the

industry gold standard

for internal standard

spiking.

Global IDMS

Workflows. Excellent

isotopic purity (>99%

13C).

Instrument Calibration

(GC-ECD). High

concentration options

for linearity checks.

Category B: Matrix-Matched CRMs (Validation)
Use these to validate your extraction efficiency and chromatographic resolution. Note: PCB 193

is rarely a primary certified value due to its low abundance.
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CRM Name Matrix
PCB 193
Status

Certified/Refer
ence Value

Application

NIST SRM 1946
Lake Superior

Fish Tissue
Reference Value

5.78 ± 0.72 ng/g

(wet mass)

Biological

Validation. Best

for verifying

separation from

PCB 180 in lipid-

rich matrices.

NIST SRM

1941b
Marine Sediment Reference Value

~0.68 ng/g (dry

mass)

Environmental

Validation. Use

to test sediment

extraction

efficiency.

NIST SRM

1588c
Cod Liver Oil Not Certified

Co-elutes with

PCB 180

Negative Control.

Use to

demonstrate lack

of resolution on

DB-5ms

systems.

Part 3: Experimental Protocol (EPA Method 1668C
Modified)
To accurately quantify PCB 193 using the CRMs listed above, follow this validated workflow.

Standard Preparation
Spiking: Spike samples with 2 ng of 13C12-PCB 193 (Wellington MBP-193) prior to

extraction. This acts as the Isotope Dilution Standard.

Calibration: Prepare a 5-point calibration curve (CS1-CS5) using Native PCB 193

(AccuStandard C-193S) and Labeled PCB 193.

Chromatographic Resolution (The Critical Step)
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Do not rely on a single column.

Primary Column: 30m DB-5ms (0.25mm ID, 0.25µm film).[2]

Result: PCB 193 will appear as a "shoulder" or merge completely with PCB 180.

Confirmatory Column: 30m SPB-Octyl (Supelco) or DB-XLB.

Condition: 75°C (2 min) -> 15°C/min to 150°C -> 2.5°C/min to 290°C.[2]

Result: PCB 193 elutes distinctly from PCB 180.

Mass Spectrometry (HRMS)[2][3]
Instrument: Magnetic Sector HRMS (Resolution > 10,000).[3]

SIM Mode: Monitor m/z 393.8020 / 395.7990 (Native Hepta-CB) and m/z 405.8423 /

407.8393 (13C-Label).

Quantification: Calculate concentration using the Isotope Dilution method (Relative

Response Factor against the 13C-label).

Part 4: Workflow Visualization
The following diagram illustrates the decision logic for selecting the correct CRM and analytical

path for PCB 193.
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Start: PCB 193 Analysis
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GC Analysis: DB-5ms Column
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(Unresolved)

Overlap > 10%
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Baseline Sep
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Quantify via IDMS
(Using 13C Recovery)
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Figure 1: Analytical workflow for PCB 193 showing the critical requirement for secondary

column confirmation (SPB-Octyl) due to DB-5ms co-elution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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